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Compound of Interest

Compound Name:
4-Hydroxy-2,6-dimethylnicotinic

acid

CAS No.: 52403-25-5

Cat. No.: B1614586

Get Quote

CAS: 33259-21-1 | Formula: C₈H₉NO₃ | MW: 167.16 g/mol [1]

Executive Summary
4-Hydroxy-2,6-dimethylnicotinic acid (also known as 2,6-dimethyl-4-hydroxypyridine-3-

carboxylic acid) is a critical heterocyclic building block in medicinal chemistry. It serves as the

structural scaffold for the "dihydropyridine" class of calcium channel blockers, most notably

Cilnidipine.[2]

Unlike simple pyridine derivatives, this compound exhibits significant prototropic tautomerism,

existing in equilibrium between its 4-hydroxy-pyridine and 4-pyridone forms. This dual reactivity

profile allows it to function as a versatile intermediate for electrophilic substitutions at the C-5

position and nucleophilic displacements at the C-4 position (via halogenation).

This guide provides a rigorous technical analysis of its synthesis, physicochemical properties,

and application in pharmaceutical manufacturing.
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Chemical Identity & Physicochemical Profile[3][4][5]
[6][7][8]
Structural Dynamics
The compound is formally defined as a nicotinic acid derivative. However, in the solid state and

polar solvents, the 4-pyridone tautomer often predominates due to the stabilization energy of

the amide-like resonance.

Feature Description

IUPAC Name
4-Hydroxy-2,6-dimethylpyridine-3-carboxylic

acid

Common Synonyms
2,6-Dimethyl-4-hydroxynicotinic acid; 4-

Hydroxy-2,6-dimethyl-3-pyridinecarboxylic acid

CAS Registry Number 33259-21-1

Molecular Weight 167.16 g/mol

Appearance White to off-white crystalline solid

Melting Point
>250°C (Decomposition); typical of zwitterionic

nicotinic acids

Solubility
Low in water/ethanol; Soluble in DMSO, DMF,

dilute acids (HCl), and alkalis (NaOH)

pKa
Amphoteric; acidic carboxyl group (~pKa 3-4)

and basic nitrogen/phenolic OH (~pKa 9-10)

Tautomeric Equilibrium
The reactivity of the 4-position is dictated by the tautomeric balance. Reagents like POCl₃ drive

the reaction via the hydroxy form (trapping the enol), while alkylating agents may react at the

nitrogen (pyridone form) or oxygen depending on conditions.
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Figure 1: Tautomeric equilibrium governing the reactivity of 4-hydroxy-nicotinic acids.

Synthetic Routes & Process Chemistry
The industrial synthesis of 4-hydroxy-2,6-dimethylnicotinic acid typically avoids direct

pyridine ring construction. Instead, it utilizes the Hantzsch-type condensation of acetoacetate

derivatives, followed by cyclization.

Primary Route: The Aminocrotonate Condensation
This method is preferred for its scalability and use of inexpensive starting materials: Ethyl

Acetoacetate and Ammonia.

Step 1: Formation of Ethyl 3-Aminocrotonate
Ethyl acetoacetate reacts with ammonia to form the enamine, ethyl 3-aminocrotonate. This

intermediate is stable but sensitive to moisture.

Step 2: Cyclization to Ethyl 4-Hydroxy-2,6-dimethylnicotinate
The aminocrotonate undergoes a thermal self-condensation or reaction with a second

equivalent of acetoacetate/diketene. In the presence of a catalyst or heat, the linear precursors

cyclize to form the pyridine ring. Note: This step often yields the ethyl ester first.

Step 3: Hydrolysis to the Free Acid
The ester is hydrolyzed using aqueous sodium hydroxide, followed by acidification to

precipitate the target acid.
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Figure 2: Industrial synthesis workflow starting from ethyl acetoacetate.

Experimental Protocol (Bench Scale)
Standard Operating Procedure for Reference
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Enamine Formation: Charge a reactor with Ethyl Acetoacetate (1.0 eq). Bubble anhydrous

Ammonia gas or add Ammonium Acetate (1.2 eq) in methanol. Stir at 25-40°C for 4-6 hours.

Remove solvent to obtain crude Ethyl 3-aminocrotonate.

Cyclization: Dissolve the crude enamine in a high-boiling solvent (e.g., Toluene or Xylene).

Heat to reflux (110-140°C) with a Dean-Stark trap to remove water. If using the self-

condensation method, a catalyst like piperidine may be used. Alternatively, react with

Diketene (controlled addition) at 0-5°C, then heat to cyclize.

Hydrolysis: Suspend the resulting ester in 10% NaOH solution (3.0 eq). Reflux for 2-3 hours

until the solution becomes clear (formation of the sodium salt).

Isolation: Cool the reaction mixture to 0-5°C. Slowly add Conc. HCl to adjust pH to 3.0-4.0.

The product, 4-Hydroxy-2,6-dimethylnicotinic acid, will precipitate as a white solid. Filter,

wash with cold water, and dry under vacuum at 60°C.

Functional Applications & Derivatization[2]
Cilnidipine Synthesis
The primary pharmaceutical application of CAS 33259-21-1 is in the synthesis of Cilnidipine, a

dual L/N-type calcium channel blocker.

The acid acts as the precursor to the dihydropyridine core. In many optimized routes, the acid

is first converted to 2-methoxyethyl ester (or similar) and then reacted with 3-nitrobenzaldehyde

and cinnamyl 3-aminocrotonate in a Hantzsch-type reaction.

Key Transformation: The 4-hydroxy group is often not the final state in Cilnidipine; rather, the

dihydropyridine core is constructed. However, 4-hydroxy-2,6-dimethylnicotinic acid is

used as a standard for impurity profiling or as a starting material for oxidized pyridine

analogues used in research.

Direct Use: It is specifically used to synthesize the side chains or modify the C-3/C-5

positions in next-generation analogues.

Chlorination (The Gateway Reaction)
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To functionalize the 4-position (e.g., for Suzuki couplings or aminations), the hydroxy group is

converted to a chloride.

This intermediate is highly reactive and allows for the introduction of diverse nucleophiles,

expanding the chemical space for drug discovery.

Analytical Specifications
For quality control in a research or manufacturing setting, the following specifications are

standard:

Test Method Acceptance Criteria

Appearance Visual White to off-white powder

Identification H-NMR / IR Conforms to structure

Assay HPLC ≥ 97.0%

Loss on Drying Gravimetric ≤ 0.5%

Sulfated Ash Gravimetric ≤ 0.1%

Solubility 5% in 1M NaOH
Clear, colorless to pale yellow

solution

HPLC Condition Example:

Column: C18 (4.6 x 250 mm, 5µm)

Mobile Phase: Phosphate Buffer (pH 2.5) : Acetonitrile (90:10)

Detection: UV @ 254 nm (Nicotinic acid chromophore)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1614586/docs#4-hydroxy-2-6-dimethylnicotinic-acid-
technical-monograph]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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